Cas no 1804097-70-8 (3-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one)
3-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one
-
- Inchi: 1S/C10H7BrF3IOS/c11-5-4-7(16)9-6(15)2-1-3-8(9)17-10(12,13)14/h1-3H,4-5H2
- InChI Key: KPKLDTVFRNCQLG-UHFFFAOYSA-N
- SMILES: IC1=CC=CC(=C1C(CCBr)=O)SC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 275
- XLogP3: 4.7
- Topological Polar Surface Area: 42.4
3-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013017910-250mg |
3-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one |
1804097-70-8 | 97% | 250mg |
475.20 USD | 2021-06-25 | |
| Alichem | A013017910-500mg |
3-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one |
1804097-70-8 | 97% | 500mg |
782.40 USD | 2021-06-25 | |
| Alichem | A013017910-1g |
3-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one |
1804097-70-8 | 97% | 1g |
1,445.30 USD | 2021-06-25 |
3-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 3-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one
Introduction to 3-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1804097-70-8)
3-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one, identified by its Chemical Abstracts Service (CAS) number 1804097-70-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a bromine substituent at the third carbon position and an iodo group at the second position of a phenyl ring, which is further modified by a trifluoromethylthio group at the sixth position. Such structural features make it a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents.
The trifluoromethylthio moiety is a key structural element that imparts unique electronic and steric properties to the molecule. This group is known for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles, making it highly valuable in drug design. The presence of both bromine and iodine substituents provides additional handles for further functionalization, enabling chemists to explore diverse chemical space during lead optimization.
Recent advancements in synthetic methodologies have highlighted the utility of 3-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one as a building block for constructing complex scaffolds. For instance, transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce various aryl or heteroaryl groups at the positions adjacent to the bromine and iodine atoms. These reactions facilitate the generation of novel derivatives with tailored biological activities.
In the realm of medicinal chemistry, this compound has been explored as a precursor for developing small-molecule inhibitors targeting various disease-related pathways. Notably, its structural motif has shown promise in modulating kinases and other enzyme families involved in cancer progression. Preliminary studies have demonstrated that derivatives derived from 3-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one exhibit inhibitory effects on enzymes such as Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors, TKIs). These findings align with the broader trend in drug discovery toward rational design based on structural fragments that exhibit known bioactivity.
The iodo substituent at the second position of the phenyl ring serves as an excellent handle for palladium-catalyzed reactions, including Sonogashira coupling and Stille coupling. These transformations allow for the introduction of alkynyl or organostannane groups, respectively, which can be further functionalized to generate more intricate molecular architectures. Such capabilities are particularly useful in designing molecules with enhanced solubility or improved cell permeability.
The bromo atom at the third carbon position offers another opportunity for chemical manipulation. It can undergo nucleophilic aromatic substitution (SNAr) reactions with various nucleophiles, including amines and thiols, enabling the introduction of amine or thiol functionalities into the molecule. These functionalities are critical for further derivatization into pharmacophores that interact with biological targets.
From a synthetic perspective, 3-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one can be synthesized through multi-step sequences involving halogenation reactions, cross-coupling steps, and functional group interconversions. The synthesis typically begins with commercially available precursors such as 2-bromoaniline or 2-haloaryl triflates, followed by sequential introduction of the iodo group and trifluoromethylthio moiety via metal-mediated transformations. Careful optimization of reaction conditions is essential to achieve high yields and purity.
The trifluoromethylthio group not only contributes to metabolic stability but also influences electronic properties through its electron-withdrawing nature. This feature can fine-tune hydrogen bonding interactions with biological targets, potentially enhancing binding affinity or selectivity. Additionally, it can participate in non-covalent interactions such as halogen bonding when incorporated into designed molecules.
In recent years, computational chemistry has played an increasingly important role in understanding the behavior of this compound both in vitro and in silico. Molecular modeling studies have been conducted to predict binding modes and affinity profiles against potential drug targets. These studies often involve docking simulations using flexible or rigid receptor models derived from crystal structures or homology models. Such computational approaches complement experimental efforts by providing rapid screening of virtual libraries derived from 3-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one.
The versatility of this compound extends beyond kinase inhibition; it has also been explored as a precursor for developing antiviral and anti-inflammatory agents. The structural framework allows for modifications that can target viral proteases or inflammatory cytokines, contributing to efforts aimed at combating infectious diseases and chronic inflammatory conditions.
Future directions in research may focus on exploring enantioselective synthesis strategies to access chiral derivatives of 3-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one. Chirality often plays a critical role in determining pharmacological activity and selectivity; thus, developing enantiomerically pure forms could lead to more effective therapeutic agents with improved side-effect profiles.
In conclusion,3-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1804097-70-8) represents a valuable scaffold in pharmaceutical research due to its structural complexity and synthetic accessibility. Its unique combination of halogen substituents and functionalizable groups makes it an attractive intermediate for designing novel bioactive molecules targeting various therapeutic areas. Continued exploration of its chemical space holds promise for discovering next-generation drugs with enhanced efficacy and safety profiles.
1804097-70-8 (3-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)